Cas no 1226036-22-1 (2-Chloro-N-(3-propoxyphenyl)methylacetamide)

• Product Name: 2-Chloro-N-(3-propoxyphenyl)methylacetamide
• CAS No: 1226036-22-1
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4579104
• Update Time: 2025-05-20

2-Chloro-N-(3-propoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(3-propoxyphenyl)methyl]acetamide
• Acetamide, 2-chloro-N-[(3-propoxyphenyl)methyl]-
• 2-Chloro-N-(3-propoxyphenyl)methylacetamide

• Inchi： 1S/C12H16ClNO2/c1-2-6-16-11-5-3-4-10(7-11)9-14-12(15)8-13/h3-5,7H,2,6,8-9H2,1H3,(H,14,15)
• InChI Key： MBRQHNKSBMHHOB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OCCC)=C1)(=O)CCl

2-Chloro-N-(3-propoxyphenyl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Chloro-N-(3-propoxyphenyl)methylacetamide

Professional Introduction to 2-Chloro-N-(3-propoxyphenyl)methylacetamide (CAS No: 1226036-22-1)

2-Chloro-N-(3-propoxyphenyl)methylacetamide is a specialized organic compound with the chemical formula C₁₂H₁₅ClNO₂. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. With a CAS number of 1226036-22-1, it is widely recognized for its role as an intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Chloro-N-(3-propoxyphenyl)methylacetamide features a chlorinated aromatic ring connected to an acetamide moiety, which is further substituted with a propoxy group. This specific arrangement imparts distinct chemical reactivity, making it a valuable building block in the construction of more complex pharmacophores. The presence of the chloro group enhances its utility in nucleophilic substitution reactions, while the propoxy substituent contributes to hydrophilic interactions, influencing its solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Studies have demonstrated that aromatic amides, particularly those incorporating chloro and alkoxy substituents, exhibit a wide range of biological activities. For instance, derivatives of 2-Chloro-N-(3-propoxyphenyl)methylacetamide have shown promise in inhibiting certain enzymes and receptors implicated in inflammatory and neurological disorders. The precise positioning of functional groups on the aromatic core allows for fine-tuning of biological effects, making this class of compounds particularly attractive for medicinal chemists.

The synthesis of 2-Chloro-N-(3-propoxyphenyl)methylacetamide typically involves multi-step organic reactions, starting from readily available precursors such as 3-propoxybenzaldehyde and chloroacetonitrile. The reaction sequence often includes condensation, chlorination, and subsequent functional group transformations to achieve the desired product. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic profile of 2-Chloro-N-(3-propoxyphenyl)methylacetamide is another critical aspect that has been extensively studied. Preliminary in vitro and in vivo experiments suggest that this compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. Additionally, its metabolic stability has been assessed using liver microsomes, revealing a half-life that could be optimized for therapeutic purposes. Understanding these parameters is essential for designing effective drug candidates that can withstand metabolic degradation while maintaining efficacy.

In the realm of drug discovery, computational modeling has become an indispensable tool for predicting the interactions between molecules and biological targets. Molecular docking studies have been performed using 2-Chloro-N-(3-propoxyphenyl)methylacetamide as a lead compound to identify potential binding sites on target proteins. These simulations have provided insights into how modifications to its structure could enhance binding affinity or selectivity. Such findings are instrumental in guiding experimental efforts toward developing novel therapeutics.

The versatility of 2-Chloro-N-(3-propoxyphenyl)methylacetamide extends beyond its role as an intermediate. It has been utilized in the development of prodrugs designed to improve bioavailability or target specific tissues within the body. By leveraging its structural features, researchers have been able to design molecules that release active pharmaceutical ingredients under controlled conditions, thereby enhancing therapeutic outcomes.

The regulatory landscape surrounding the use of such compounds is also an important consideration. While CAS No: 1226036-22-1 does not fall under restricted categories, compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is mandatory for pharmaceutical applications. Manufacturers must ensure that all processes adhere to quality standards to guarantee consistency and safety.

Future research directions may focus on exploring novel derivatives of 2-Chloro-N-(3-propoxyphenyl)methylacetamide with enhanced pharmacological properties. Techniques such as structure-activity relationship (SAR) studies will be employed to systematically modify key functional groups and evaluate their impact on biological activity. Additionally, advances in green chemistry principles may influence synthetic routes toward more sustainable practices.

In conclusion, 2-Chloro-N-(3-propoxyphenyl)methylacetamide (CAS No: 1226036-22-1) represents a significant compound in pharmaceutical chemistry due to its versatile reactivity and potential therapeutic applications. Its unique structural features make it a valuable tool for drug discovery efforts aimed at addressing various medical conditions. As research continues to evolve, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.